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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and efficient laboratory environment is paramount. This guide provides essential, step-by-step

safety and logistical information for handling Pursuit Plus EC herbicide, a formulation

containing the active ingredients imazethapyr and pendimethalin, along with petroleum

distillates. Adherence to these protocols is critical for minimizing exposure risks and ensuring

compliant disposal.

Immediate Safety and Personal Protective
Equipment (PPE)
Pursuit Plus is harmful if swallowed or absorbed through the skin and can cause moderate

eye irritation.[1] Therefore, stringent adherence to Personal Protective Equipment (PPE)

protocols is mandatory.

Core PPE Requirements
A minimum level of PPE is required for all handling activities involving Pursuit Plus. This

includes mixing, loading, application, and cleaning.
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PPE Category Specification Rationale

Gloves

Chemical-resistant, 14 mils or

greater.[1] Recommended

materials include Barrier

Laminate, Butyl Rubber, or

Nitrile Rubber.

Protects against dermal

absorption, a primary route of

exposure.[2]

Body Covering
Long-sleeved shirt and long

pants.

Minimizes skin contact with

spills or splashes.

Eye Protection

Safety glasses with side

shields, chemical splash

goggles, or a face shield.

Protects eyes from splashes

and aerosol inhalation.

Footwear Chemical-resistant boots.
Prevents exposure from spills

that may pool on the floor.

Enhanced PPE for High-Risk Activities
For tasks with a higher risk of exposure, such as cleaning up large spills or working in poorly

ventilated areas, additional PPE is recommended.

PPE Category Specification Rationale

Coveralls

Chemical-resistant coveralls

worn over long-sleeved shirt

and long pants.

Provides an additional layer of

protection against widespread

contamination.

Respiratory Protection

NIOSH-approved respirator

appropriate for organic vapors

and particulates.

Protects against inhalation of

aerosolized herbicide.

Apron Chemical-resistant apron.

Offers extra protection against

splashes during mixing and

loading.
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Proper handling procedures are crucial for maintaining a safe laboratory environment and

preventing environmental contamination.

Storage
Store Pursuit Plus in its original, tightly closed container in a cool, dry, and well-ventilated

area.[3] Adhere to the following temperature guidelines to maintain product integrity:

Storage Condition Temperature Range

Recommended Storage Above 40°F (5°C)

Avoid Freezing Do not store below 32°F (0°C)[4]

Avoid Excessive Heat Do not store above 86°F (30°C)[5]

Keep the container away from heat, sparks, and open flames.[3] Do not contaminate water,

food, or feed by storage.[1]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain and clean up

the material, minimizing exposure to personnel and the environment.

Step-by-Step Spill Cleanup:

Control the Spill: Immediately stop the source of the leak if it is safe to do so.

Contain the Spill: Dike the spill using absorbent materials such as sand, earth, or commercial

sorbents to prevent it from spreading.[6]

Absorb the Liquid: Apply absorbent material over the spill and allow it to fully absorb the

liquid.[7]

Collect the Waste: Carefully sweep or shovel the contaminated absorbent material into a

designated, leak-proof container.[8]

Decontaminate the Area: Clean the spill area with a suitable decontamination solution. For

minor spills, soap and water may be sufficient. For larger spills, a mixture of bleach and
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hydrated lime can be effective.[7] Always check the Safety Data Sheet (SDS) for specific

decontamination recommendations.

Dispose of Waste: Dispose of the contaminated materials and any contaminated clothing as

hazardous waste according to federal, state, and local regulations.[8]

Disposal Plan
Proper disposal of both the herbicide and its container is a legal requirement and an

environmental responsibility.

Product Disposal:

Wastes resulting from the use of this product may be disposed of on-site or at an approved

waste disposal facility.[1]

Container Disposal:

All containers must be properly rinsed before disposal. The rinsate should be collected and

used as part of the spray solution to avoid waste.

Rinsing Procedures:
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Rinsing Method Procedure

Triple Rinse

1. Empty the remaining contents into application

equipment or a mix tank and drain for 10

seconds after the flow begins to drip. 2. Fill the

container ¼ full with water and recap. 3. Shake

for 10 seconds. 4. Pour rinsate into application

equipment or a mix tank or store rinsate for later

use or disposal. 5. Drain for 10 seconds after

the flow begins to drip. 6. Repeat this procedure

two more times.[9]

Pressure Rinse

1. Empty the remaining contents into application

equipment or a mix tank and continue to drain

for 10 seconds after the flow begins to drip. 2.

Hold the container upside down over the

application equipment or mix tank or collect

rinsate for later use or disposal. 3. Insert a

pressure rinsing nozzle in the side of the

container, and rinse at about 40 PSI for at least

30 seconds. 4. Drain for 10 seconds after the

flow begins to drip.[1]

After rinsing, offer the container for recycling if available, or puncture and dispose of it in a

sanitary landfill, or by other procedures approved by state and local authorities.[1]

Mechanism of Action: A Visual Explanation
To understand the herbicidal activity of Pursuit Plus, it is essential to examine the mode of

action of its active ingredients.
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Mechanism of Action: Imazethapyr

Imazethapyr

Acetolactate Synthase (ALS)
(Acetohydroxyacid Synthase)

Inhibits

Branched-Chain Amino Acids
(Isoleucine, Leucine, Valine)

Catalyzes Biosynthesis of

Protein Synthesis

Essential for

Plant Growth

Leads to
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Mechanism of Action: Pendimethalin

Pendimethalin

Tubulin Protein

Binds to

Microtubule Formation

Inhibits

Polymerizes into

Mitosis (Cell Division)

Essential for

Root and Shoot Growth

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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